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Introduction

Bemotrizinol, also known by its chemical name Bis-Ethylhexyloxyphenol Methoxyphenyl
Triazine, is a high-performance, oil-soluble, broad-spectrum ultraviolet (UV) filter.[1][2]
Marketed under trade names such as Tinosorb S and Escalol S, it is a new-generation
sunscreen agent specifically designed for high Sun Protection Factor (SPF) and effective UVA
protection.[1][3] Its chemical structure, a triazine derivative, is responsible for its exceptional
photostability and its ability to absorb a wide range of UV radiation, covering both UVA and
UVB spectra.[4][5] This attribute not only ensures its own efficacy upon sun exposure but also
helps to stabilize other less photostable UV filters, such as avobenzone, when used in
combination.[5][6] Recently, the U.S. Food and Drug Administration (FDA) has proposed the
approval of bemotrizinol as an active ingredient in over-the-counter sunscreens, a move that
would make it the first new sunscreen ingredient to be introduced to the U.S. market in
decades.[7][8]

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Bemotrizinol.

Table 1: Chemical Identification
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Identifier Value
2,2'-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-
IUPAC Name [ ypheny)
diyl]bis{5-[(2-ethylhexyl)oxy]phenol}[2]
CAS Number 187393-00-6[1]
Tinosorb S, Bis-ethylhexyloxyphenol
Synonyms

Methoxyphenyl Triazine, BEMTI[1]

Molecular Formula

C38H4oN30s[1]

InChl Key

XVAMCHGMPYWHNL-UHFFFAOY SA-N[1]

ble 2: Molecular and Physical :

Property Value

Molecular Weight 627.8 g/mol [1]

Appearance Light yellow to yellow powder[4]
Melting Point 80-85 °C[9][10]

Boiling Point >400 °CJ[1]

Density 1.109 + 0.06 g/cm3 (Predicted)[9][10]
pKa 8.08 £ 0.40 (Predicted)[9][10]

LogP 10.4 (XLogP3-AA)[11]

Table 3: Solubility Data

Solvent

Solubility

Water

Insoluble[1][11]

Oils (Cosmetic)

Soluble[1][5]

Chloroform

Slightly Soluble[9][10]

Ethyl Acetate

Slightly Soluble[9][10]

Alkyl Benzoate

10 g is soluble in 30 g of the solvent[6]
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Table 4: Spectroscopic Data

Parameter Wavelength (nm)
UVB Absorption Maximum (Amax) 310[4]

UVA Absorption Maximum (Amax) 340-345[4][12]
Absorption Range 280-400[1]

Experimental Protocols

Detailed methodologies for the determination of key physical and chemical properties of
Bemotrizinol are outlined below.

Determination of Melting Point

The melting point of Bemotrizinol can be determined using the capillary method with a melting
point apparatus.

o Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of Bemotrizinol is packed into a capillary tube to a
height of 2-3 mm.[13]

o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated at a steady rate of 10-20 °C per minute initially.

o Within 20 °C of the expected melting point, the heating rate is reduced to 1-2 °C per
minute to ensure accuracy.

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range, and the temperature at which the entire sample becomes liquid is the end
of the range.

Determination of UV-Visible Absorption Spectrum
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The UV-Visible absorption spectrum of Bemotrizinol is determined using a UV-Vis
spectrophotometer to identify its maximum absorption wavelengths (Amax).

e Apparatus: UV-Vis spectrophotometer, quartz cuvettes, analytical balance, volumetric flasks.
e Procedure:

o A standard stock solution of Bemotrizinol is prepared by accurately weighing the
compound and dissolving it in a suitable organic solvent (e.g., ethanol or propan-2-ol) in a
volumetric flask.[4][14]

o Serial dilutions are made to prepare working solutions of known concentrations.
o The spectrophotometer is calibrated using the solvent as a blank.

o The absorbance of each working solution is measured across the UV spectrum (typically
200-400 nm).[14]

o Aplot of absorbance versus wavelength is generated to determine the Amax values in the
UVA and UVB regions.[15]

In Vitro Photostability Assessment

This protocol assesses the stability of Bemotrizinol upon exposure to UV radiation.

o Apparatus: UV-Vis spectrophotometer with an integrating sphere, solar simulator,
polymethylmethacrylate (PMMA) plates.[2]

e Procedure:

o Athin film of a sunscreen formulation containing Bemotrizinol is applied to a PMMA plate
at a concentration of 1.0 mg/cmz.[2]

o The initial absorbance spectrum (290-400 nm) of the film is measured using the
spectrophotometer.[1]

o The plate is then exposed to a controlled dose of UV radiation from a solar simulator.[1][2]
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o After irradiation, the absorbance spectrum is measured again.[1]

o The photostability is determined by comparing the pre- and post-irradiation spectra. A
minimal change in the absorbance curve indicates high photostability.[1] Bemotrizinol is
considered highly photostable, with 98.4% remaining intact even after exposure to 50
Minimal Erythemal Doses (MEDSs).[2]

In Vitro Skin Permeation Test (IVPT)

The IVPT is used to assess the extent and rate of Bemotrizinol's penetration through the skin.

o Apparatus: Franz diffusion cells, human or animal skin membrane, receptor fluid, analytical
instrumentation (e.g., HPLC).[3][16]

e Procedure:

o A section of skin is mounted on a Franz diffusion cell, separating the donor and receptor
compartments.[17]

o Aformulation containing Bemotrizinol is applied to the outer surface of the skin (stratum
corneum).[16]

o The receptor compartment is filled with a fluid that mimics physiological conditions and is
maintained at a constant temperature (32°C).[16]

o At predetermined time intervals, samples are withdrawn from the receptor fluid and
analyzed for the concentration of Bemotrizinol using a validated analytical method like
HPLC.[16]

o This data is used to determine the rate of skin permeation. Studies have shown that
Bemotrizinol has very low absorption through the skin.[7][8]

Mechanism of Action and Experimental Workflows
Mechanism of UV Protection

Bemotrizinol functions by absorbing high-energy UVA and UVB radiation and converting it into
lower-energy heat, thereby preventing the UV rays from penetrating the skin and causing
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cellular damage.[1] This process inhibits the formation of reactive oxygen species (free
radicals) that are induced by UV radiation and contribute to skin aging and the risk of skin
cancer.[1][5]
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Caption: Mechanism of UV protection by Bemotrizinol.

Experimental Workflow for Safety and Efficacy
Assessment

The safety and efficacy of a new sunscreen active ingredient like Bemotrizinol are evaluated
through a series of in vitro and clinical trials. A key clinical study is the Maximal Usage Trial
(MUSsT), which assesses the systemic absorption of the ingredient under conditions of maximal
use.[8][10]
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Pre-clinical Assessment
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Caption: Workflow for safety and efficacy assessment of Bemotrizinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

2. benchchem.com [benchchem.com]

3. In vitro permeation testing for the evaluation of drug delivery to the skin - PubMed
[pubmed.ncbi.nim.nih.gov]

4. fda.gov [fda.gov]

5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b606015?utm_src=pdf-body-img
https://www.benchchem.com/product/b606015?utm_src=pdf-body
https://www.benchchem.com/product/b606015?utm_src=pdf-custom-synthesis
https://cdnmedia.eurofins.com/apac/media/601366/photostability.pdf
https://www.benchchem.com/pdf/Protocol_for_measuring_the_photostability_of_sunscreen_formulations_containing_BCSA.pdf
https://pubmed.ncbi.nlm.nih.gov/39121921/
https://pubmed.ncbi.nlm.nih.gov/39121921/
https://www.fda.gov/media/162475/download
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. chem.libretexts.org [chem.libretexts.org]
o 7.researchgate.net [researchgate.net]

» 8. fda.gov [fda.gov]

e 9. chem.libretexts.org [chem.libretexts.org]

e 10. Maximal Usage Trials for Topically Applied Active Ingredients Being Considered for
Inclusion in an Over-The-Counter Monograph: Study Elements and Considerations | FDA
[fda.gov]

e 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 12. chem.libretexts.org [chem.libretexts.org]

e 13. uomus.edu.ig [uomus.edu.iq]

e 14. Uv vis spectroscopy practical. | PDF [slideshare.net]
e 15. ej-eng.org [ej-eng.org]

e 16. Application of In Vitro Permeation Test (IVPT) for the Development of Transdermal and
Topical Drugs - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

e 17. permegear.com [permegear.com]

« To cite this document: BenchChem. [Chemical and physical properties of Bemotrizinol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606015#chemical-and-physical-properties-of-
bemotrizinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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